Cas no 1160994-90-0 (5-bromo-3-hydroxypyridine-2-carboxylic acid)

• Product Name: 5-bromo-3-hydroxypyridine-2-carboxylic acid
• CAS No: 1160994-90-0
• MF: C₆H₄BrNO₃
• MW: 218.004860877991
• MDL: MFCD12400775
• CID: 824332
• PubChem ID: 46315212
• Update Time: 2025-11-02

5-bromo-3-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-hydroxypicolinic acid
• 5-bromo-3-hydroxy-2-Pyridinecarboxylic acid
• 5-bromo-3-hydroxypyridine-2-carboxylic acid
• 5-bromo-3-hydroxypiridine-2-carboxylic acid
• 5-Bromo-3-hydroxypicolinicacid
• 2-Pyridinecarboxylic acid, 5-bromo-3-hydroxy-
• 1160994-90-0
• CS-0106543
• DTXSID10673522
• BCP31229
• AKOS005259967
• EN300-118554
• DB-060844
• 5-Bromo-3-hydroxy-2-pyridinecarboxylic acid;5-Bromo-3-hydroxypyridine-2-carboxylic acid
• SCHEMBL362686
• Z1269189085
• J-517027
• AS-36550
• MFCD12400775

• MDL： MFCD12400775
• Inchi： 1S/C6H4BrNO3/c7-3-1-4(9)5(6(10)11)8-2-3/h1-2,9H,(H,10,11)
• InChI Key： KNYSNNRQXSFAGE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)O)C(=C1)O

Computed Properties

• Exact Mass: 216.93700
• Monoisotopic Mass: 216.937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 70.42000
• LogP: 1.24790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-bromo-3-hydroxypyridine-2-carboxylic acid

5-Bromo-3-hydroxypyridine-2-carboxylic Acid (CAS No. 1160994-90-0): Properties, Applications, and Market Insights

5-Bromo-3-hydroxypyridine-2-carboxylic acid (CAS No. 1160994-90-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative features a unique combination of functional groups, including a carboxylic acid moiety and a hydroxyl group, making it a versatile building block for various synthetic applications. The molecular formula C₆H₄BrNO₃ and molecular weight of 218.01 g/mol position this compound as an important intermediate in modern organic synthesis.

The growing interest in 5-bromo-3-hydroxypyridine-2-carboxylic acid synthesis reflects its increasing importance in drug discovery programs. Recent studies highlight its potential as a precursor for kinase inhibitors and antimicrobial agents, particularly in the development of novel antibiotics to address antimicrobial resistance (AMR) - one of the most pressing global health challenges today. The compound's bromine substitution pattern offers unique reactivity that medicinal chemists exploit for structure-activity relationship (SAR) studies.

From a chemical properties perspective, 5-bromo-3-hydroxypyridine-2-carboxylic acid typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its melting point ranges between 210-215°C, and the compound demonstrates stability under standard storage conditions. The presence of both acidic (carboxylic) and weakly acidic (hydroxyl) functional groups allows for selective derivatization, a feature particularly valuable in multi-step synthetic routes. Analytical characterization commonly employs techniques such as HPLC, NMR (both ¹H and ¹³C), and mass spectrometry.

In pharmaceutical applications, researchers frequently utilize 5-bromo-3-hydroxypyridine-2-carboxylic acid CAS 1160994-90-0 as a key intermediate for developing small molecule therapeutics. Its structural framework appears in compounds targeting inflammatory diseases, metabolic disorders, and certain oncological indications. The compound's ability to participate in various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it particularly valuable in fragment-based drug design approaches that dominate modern medicinal chemistry.

The agrochemical sector has also shown increasing interest in 5-bromo-3-hydroxypyridine carboxylic acid derivatives for developing next-generation crop protection agents. Recent patent literature reveals its incorporation into novel fungicides and herbicides, particularly those addressing resistance issues in major agricultural pathogens. This application aligns with current sustainability trends in agriculture, where researchers seek more selective and environmentally friendly active ingredients.

Market analysis indicates steady growth in demand for 5-bromo-3-hydroxypyridine-2-carboxylic acid, driven primarily by pharmaceutical R&D activities in North America and Asia-Pacific regions. The compound's current price range in the research chemical market reflects its specialized nature and the complexity of its synthesis. Several contract research organizations (CROs) and custom synthesis providers now include this compound in their catalogs, offering both standard and customized quantities to meet diverse research needs.

Recent synthetic methodology developments have improved access to 5-bromo-3-hydroxypyridine-2-carboxylic acid, with several published routes demonstrating good yields and scalability. Modern green chemistry approaches, including catalytic bromination methods and solvent optimization, have reduced the environmental impact of its production. These advancements respond to the pharmaceutical industry's growing emphasis on sustainable synthetic practices and process chemistry optimization.

Quality control standards for 5-bromo-3-hydroxypyridine-2-carboxylic acid 1160994-90-0 typically require ≥98% purity by HPLC analysis, with strict limits on residual solvents and heavy metals. Analytical certificates from reputable suppliers provide comprehensive characterization data, including chromatograms and spectral information, to support research applications. Proper handling requires standard laboratory precautions, including the use of personal protective equipment and adequate ventilation.

The future outlook for 5-bromo-3-hydroxypyridine-2-carboxylic acid applications appears promising, particularly in targeted drug delivery systems and precision agriculture solutions. Ongoing research explores its potential in metal-organic frameworks (MOFs) for catalytic applications and as a ligand in coordination chemistry. These diverse applications underscore the compound's versatility and continuing relevance in cutting-edge chemical research across multiple disciplines.

For researchers considering 5-bromo-3-hydroxypyridine-2-carboxylic acid synthesis or application, recent literature reviews provide valuable insights into optimal reaction conditions and potential pitfalls. Key considerations include protecting group strategies for the hydroxyl and carboxylic acid functionalities, as well as selectivity challenges in subsequent derivatization steps. The compound's growing importance ensures continued academic and industrial interest, with new applications likely to emerge as chemical biology and materials science fields advance.